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Compound of Interest

Compound Name: Rhenium fluoride

CAS No.: 149852-31-3

Cat. No.: B132873

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of

Rhenium(VI) Fluoride (ReF₆), a critical precursor in various high-technology fields, including

electronics and catalysis. The purification of ReF₆ is essential to remove impurities such as

Rhenium Heptafluoride (ReF₇), Rhenium Oxyfluorides (e.g., ReOF₅), and other metal fluorides

that can compromise its performance in sensitive applications.

Overview of Purification Techniques
The primary methods for the purification of Rhenium(VI) Fluoride are fractional distillation and

vacuum sublimation. These techniques leverage the differences in the physical properties of

ReF₆ and its common impurities. A chemical conversion method is also employed to remove

the common impurity, ReF₇.

Physical Properties of Rhenium Fluorides and Common Impurities:
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Compound Formula
Molar Mass (
g/mol )

Melting Point
(°C)

Boiling Point
(°C)

Rhenium(VI)

Fluoride
ReF₆ 300.20 18.5 33.7

Rhenium(VII)

Fluoride
ReF₇ 319.20 48.3 73.7

Rhenium

Oxyfluoride
ReOF₅ 305.20 44.5 62.7

Fractional Distillation
Fractional distillation is a highly effective method for separating ReF₆ from less volatile

impurities like ReF₇ and ReOF₅ due to their different boiling points.[1] The process involves

heating the impure ReF₆ to its boiling point and passing the vapor through a fractionating

column, which provides a large surface area for repeated condensation and vaporization

cycles, leading to a progressively purer ReF₆ vapor at the top of the column.

Experimental Protocol for Fractional Distillation
Objective: To purify crude Rhenium(VI) Fluoride by removing less volatile impurities.

Materials:

Crude Rhenium(VI) Fluoride

Fractional distillation apparatus constructed from a corrosion-resistant material (e.g., Monel,

Nickel, or passivated stainless steel)

Heating mantle with a temperature controller

Cold trap (liquid nitrogen or dry ice/acetone)

Vacuum pump

Pressure gauge
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Inert gas supply (e.g., dry Nitrogen or Argon)

Procedure:

Apparatus Setup: Assemble the fractional distillation unit in a well-ventilated fume hood. The

setup should include a distillation flask, a packed fractionating column (e.g., with Monel or

stainless steel packing), a condenser, a collection flask, and a cold trap to protect the

vacuum pump. Ensure all connections are leak-tight.

Passivation: Before introducing ReF₆, passivate the entire system by exposing it to a low

concentration of fluorine or a volatile fluoride at an elevated temperature to form a protective

metal fluoride layer on the internal surfaces.

Charging the Still: Cool the distillation flask with a cryogen (e.g., liquid nitrogen) and transfer

the crude ReF₆ into the flask under an inert atmosphere to prevent hydrolysis.

Degassing: Evacuate the system to remove any non-condensable gases.

Distillation:

Gently heat the distillation flask using the heating mantle.

Maintain the temperature at the top of the column slightly above the boiling point of ReF₆

(33.7 °C).

Cool the condenser with a circulating coolant to a temperature that allows for the

condensation of ReF₆ but not more volatile impurities.

Collect the purified ReF₆ in the collection flask, which should be cooled to prevent product

loss.

Shutdown: Once the distillation is complete, discontinue heating and allow the system to cool

down under an inert atmosphere. The less volatile impurities will remain in the distillation

flask.

Product Recovery: Transfer the purified ReF₆ from the collection flask to a suitable storage

container under an inert atmosphere.
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Vacuum Sublimation Workflow for ReF₆ Purification.
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Chemical Conversion for ReF₇ Removal
The synthesis of ReF₆ often yields ReF₇ as a significant impurity. A common chemical

purification method involves the reduction of ReF₇ to ReF₆ by reacting the mixture with rhenium

metal.

Experimental Protocol for Chemical Conversion
Objective: To convert ReF₇ impurity in a crude ReF₆ mixture to the desired ReF₆ product.

Materials:

Crude ReF₆ containing ReF₇

Rhenium metal powder or turnings

A high-pressure reactor made of a compatible material (e.g., Monel or Nickel)

Heating furnace

Vacuum and inert gas manifold

Procedure:

Reactor Preparation: Place a stoichiometric excess of rhenium metal into the reactor.

Charging: Transfer the crude ReF₆/ReF₇ mixture into the reactor under an inert atmosphere.

Reaction: Seal the reactor and heat it to approximately 300-400 °C. The ReF₇ will react with

the rhenium metal to form ReF₆ according to the equation: 6 ReF₇ + Re → 7 ReF₆.

Product Isolation: After the reaction is complete, cool the reactor. The resulting product is a

purer form of ReF₆, which can be further purified by fractional distillation or vacuum

sublimation to remove any unreacted starting material or other impurities.

Logical Relationship for Chemical Conversion:
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Chemical Conversion of ReF₇ to ReF₆.

Purity Analysis
The purity of the final ReF₆ product should be verified using appropriate analytical techniques.

Gas Chromatography (GC): Can be used to separate and quantify volatile impurities.

Infrared (IR) and Raman Spectroscopy: These techniques can identify characteristic

vibrational modes of ReF₆ and potential impurities like ReF₇ and oxyfluorides.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To determine the concentration of

metallic impurities.

Quantitative Data on Purification (Illustrative):

Impurity
Concentration in Crude
Product

Concentration after
Fractional Distillation

ReF₇ 5 - 15% < 0.1%

ReOF₅ 1 - 3% < 0.05%

HF 0.5 - 1% < 50 ppm

Metal Fluorides 100 - 500 ppm < 10 ppm
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Safety Precautions
Rhenium(VI) Fluoride is a highly corrosive and toxic substance that reacts violently with water

to produce hydrofluoric acid (HF). [2]All handling and purification procedures must be carried

out in a well-ventilated fume hood by trained personnel wearing appropriate personal protective

equipment (PPE), including acid-resistant gloves, a lab coat, and a full-face shield. All

equipment must be thoroughly dried and purged with an inert gas before use to prevent

hydrolysis. In case of exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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